N-(2-methylphenyl)-2-oxo-2-[3-(pyridin-3-ylmethoxy)piperidin-1-yl]acetamide

• IUPAC Name: N-(2-methylphenyl)-2-oxo-2-[3-(pyridin-3-ylmethoxy)piperidin-1-yl]acetamide
• InChI: InChI=1S/C20H23N3O3/c1-15-6-2-3-9-18(15)22-19(24)20(25)23-11-5-8-17(13-23)26-14-16-7-4-10-21-12-16/h2-4,6-7,9-10,12,17H,5,8,11,13-14H2,1H3,(H,22,24)
• InChI Key: QRNCRGCFPVCSMZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)C(=O)N2CCCC(C2)OCC3=CN=CC=C3
• Molecular Formula: C20H23N3O3
• Molecular Weight: 353.4 g/mol

Description

N-(2-methylphenyl)-2-oxo-2-[3-(pyridin-3-ylmethoxy)piperidin-1-yl]acetamide, also known as MPAA, is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications. MPAA is a derivative of the piperidine class of compounds and has been shown to exhibit promising pharmacological properties.

Scientific Research Applications

N-(2-methylphenyl)-2-oxo-2-[3-(pyridin-3-ylmethoxy)piperidin-1-yl]acetamide has been investigated for its potential therapeutic applications in a variety of areas, including cancer, inflammation, and neurological disorders. In cancer research, N-(2-methylphenyl)-2-oxo-2-[3-(pyridin-3-ylmethoxy)piperidin-1-yl]acetamide has been shown to inhibit the growth of various cancer cell lines, including breast, prostate, and lung cancer. In inflammation research, N-(2-methylphenyl)-2-oxo-2-[3-(pyridin-3-ylmethoxy)piperidin-1-yl]acetamide has been shown to reduce the production of inflammatory cytokines and decrease the severity of inflammation in animal models. In neurological disorder research, N-(2-methylphenyl)-2-oxo-2-[3-(pyridin-3-ylmethoxy)piperidin-1-yl]acetamide has been shown to have neuroprotective effects and improve cognitive function in animal models of Alzheimer's disease.

Mechanism of Action

The mechanism of action of N-(2-methylphenyl)-2-oxo-2-[3-(pyridin-3-ylmethoxy)piperidin-1-yl]acetamide is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. In cancer research, N-(2-methylphenyl)-2-oxo-2-[3-(pyridin-3-ylmethoxy)piperidin-1-yl]acetamide has been shown to inhibit the activity of the enzyme histone deacetylase, which is involved in the regulation of gene expression. In inflammation research, N-(2-methylphenyl)-2-oxo-2-[3-(pyridin-3-ylmethoxy)piperidin-1-yl]acetamide has been shown to inhibit the activation of the transcription factor NF-κB, which is involved in the production of inflammatory cytokines. In neurological disorder research, N-(2-methylphenyl)-2-oxo-2-[3-(pyridin-3-ylmethoxy)piperidin-1-yl]acetamide has been shown to activate the PI3K/Akt signaling pathway, which is involved in cell survival and neuroprotection.
Biochemical and Physiological Effects:
N-(2-methylphenyl)-2-oxo-2-[3-(pyridin-3-ylmethoxy)piperidin-1-yl]acetamide has been shown to have a variety of biochemical and physiological effects, depending on the application. In cancer research, N-(2-methylphenyl)-2-oxo-2-[3-(pyridin-3-ylmethoxy)piperidin-1-yl]acetamide has been shown to induce cell cycle arrest and apoptosis in cancer cells. In inflammation research, N-(2-methylphenyl)-2-oxo-2-[3-(pyridin-3-ylmethoxy)piperidin-1-yl]acetamide has been shown to reduce the production of inflammatory cytokines and decrease the infiltration of immune cells into inflamed tissues. In neurological disorder research, N-(2-methylphenyl)-2-oxo-2-[3-(pyridin-3-ylmethoxy)piperidin-1-yl]acetamide has been shown to improve cognitive function and reduce neuronal damage.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2-methylphenyl)-2-oxo-2-[3-(pyridin-3-ylmethoxy)piperidin-1-yl]acetamide in lab experiments is its relatively low toxicity and high solubility in water. This makes it easier to administer to animals and study its effects in vivo. However, one limitation of using N-(2-methylphenyl)-2-oxo-2-[3-(pyridin-3-ylmethoxy)piperidin-1-yl]acetamide is its relatively short half-life, which can make it difficult to maintain therapeutic levels in the body over an extended period of time.

Future Directions

There are several future directions for research on N-(2-methylphenyl)-2-oxo-2-[3-(pyridin-3-ylmethoxy)piperidin-1-yl]acetamide. One direction is to investigate its potential as a therapeutic agent in other disease areas, such as cardiovascular disease and metabolic disorders. Another direction is to optimize the synthesis method to improve the yield and purity of the final product. Additionally, further studies are needed to fully understand the mechanism of action of N-(2-methylphenyl)-2-oxo-2-[3-(pyridin-3-ylmethoxy)piperidin-1-yl]acetamide and its potential interactions with other drugs.

Synthesis Methods

The synthesis of N-(2-methylphenyl)-2-oxo-2-[3-(pyridin-3-ylmethoxy)piperidin-1-yl]acetamide involves the reaction of 2-methylphenylacetic acid with thionyl chloride to form the corresponding acid chloride. This is then reacted with 3-(pyridin-3-ylmethoxy)piperidine to form the final product, N-(2-methylphenyl)-2-oxo-2-[3-(pyridin-3-ylmethoxy)piperidin-1-yl]acetamide. The yield of this reaction is typically around 70%, and the purity can be improved through recrystallization.